O-Nitrophenyl beta-D-cellobioside

Description

O-Nitrophenyl beta-D-cellobioside is a chemical compound primarily utilized as a substrate in enzymatic studies, particularly within cellulase research . It is instrumental in measuring enzyme activity and studying enzyme kinetics and mechanisms in carbohydrate metabolism . Cellobiases catalyze the hydrolysis of O-Nitrophenyl beta-D-cellobioside to glucose and O-Nitrophenol, which becomes a chromogenic yellow solution after cleavage, allowing researchers to quantify the activity of the enzyme through spectrophotometric methods .

This compound is also valuable in various research applications, including cellulose degradation studies, where it aids in understanding the interactions between enzymes and cellulose substrates, crucial for biofuel production . In biotechnology, O-Nitrophenyl beta-D-cellobioside is employed to assess gene expression involved in carbohydrate processing in genetically modified organisms . Furthermore, it is used in analytical chemistry for analyzing glycosidic bonds in polysaccharides and in pharmaceutical research for drug formulation studies involving carbohydrate-based drugs, enhancing the understanding of drug interactions and bioavailability .

Similar to O-Nitrophenyl beta-D-cellobioside, 4-Nitrophenyl-beta-D-cellobioside is also a chromogenic substrate for beta-D-Cellobiosidase and yields a yellow solution upon cleavage . Researchers have also examined the hydrolysis characteristics of o-nitrophenyl-β-d-cellobioside (oNPC) on two model enzymes .

• CAS No.: 70867-33-3
• Product Name: O-Nitrophenyl beta-D-cellobioside
• Molecular Formula: C18H25NO13
• Molecular Weight: 463.4 g/mol
• IUPAC Name: 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-(2-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C18H25NO13/c20-5-9-11(22)12(23)14(25)18(30-9)32-16-10(6-21)31-17(15(26)13(16)24)29-8-4-2-1-3-7(8)19(27)28/h1-4,9-18,20-26H,5-6H2
• Standard InChIKey: CYCLRDYAFVRUDE-KFRZSCGFSA-N
• SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O
• Synonyms: 2-Nitrophenyl 4-O-β-D-Glucopyranosyl-β-D-glucopyranoside
• PubChem Compound: 12001509
• Last Modified: Sep 14 2023